Cas no 61248-68-8 (Phenol, 2,6-dimethyl-3-(1-methylpropyl)-)
61248-68-8 structure
Product Name:Phenol, 2,6-dimethyl-3-(1-methylpropyl)-
CAS No:61248-68-8
MF:C12H18O
MW:178.270723819733
CID:487177
PubChem ID:12351084
Update Time:2025-04-19
Phenol, 2,6-dimethyl-3-(1-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2,6-dimethyl-3-(1-methylpropyl)-
- 3-butan-2-yl-2,6-dimethylphenol
- 61248-68-8
- 3-(Butan-2-yl)-2,6-dimethylphenol
- DTXSID30493300
-
- Inchi: 1S/C12H18O/c1-5-8(2)11-7-6-9(3)12(13)10(11)4/h6-8,13H,5H2,1-4H3
- InChI Key: MQYPPOWAWDMESY-UHFFFAOYSA-N
- SMILES: OC1=C(C)C=CC(=C1C)C(C)CC
Computed Properties
- Exact Mass: 178.13584
- Monoisotopic Mass: 178.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Phenol, 2,6-dimethyl-3-(1-methylpropyl)- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
61248-68-8 (Phenol, 2,6-dimethyl-3-(1-methylpropyl)-) Related Products
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